4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane

• Molecular Formula: C10H17BrO3
• Molecular Weight: 265.14 g/mol
• IUPAC Name: 4-[(4-bromooxolan-3-yl)oxymethyl]oxane
• InChI: InChI=1S/C10H17BrO3/c11-9-6-13-7-10(9)14-5-8-1-3-12-4-2-8/h8-10H,1-7H2
• InChI Key: FDMVHSQARXZEAO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2COCC2Br

Description

4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane is a brominated bicyclic ether composed of two heterocyclic rings: an oxane (tetrahydropyran) and a 4-bromooxolane (tetrahydrofuran with a bromine atom at the 4th position). The oxane ring is substituted with a methyl group linked via an ether bond to the 3rd carbon of the brominated oxolane ring.

Preparation Methods

The synthesis of 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane typically involves the reaction of 4-bromooxolane with oxane derivatives under specific conditions. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation Reactions: The oxolane ring can be oxidized to form corresponding lactones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to form alcohols or alkanes using reducing agents such as lithium aluminum hydride or sodium borohydride.

Scientific Research Applications

4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane involves its interaction with specific molecular targets. The bromine atom and the oxolane ring play crucial roles in its reactivity and binding affinity to biological molecules. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects .

Comparison with Similar Compounds

4-(Bromomethyl)-4-methyloxane ()

• Molecular Formula : C₇H₁₃BrO
• Key Structural Differences: The bromine is located on a methyl group attached to the oxane ring, unlike the brominated oxolane substituent in the target compound.
• Physicochemical Properties :
  • Smaller molecular weight (193.08 g/mol) compared to the target compound (inferred formula: C₉H₁₄BrO₃, ~273.12 g/mol).
  • Higher lipophilicity due to the absence of polar hydroxyl or ether groups in the substituent.
• Reactivity :
  • Bromine on the aliphatic chain may undergo nucleophilic substitution more readily than bromine on a strained oxolane ring .

((3S)-3-[4-[(5-Bromo-2-chlorophenyl)methyl]phenoxy]tetrahydrofuran) (Impurity 2 in )

• Molecular Formula: Not explicitly stated but inferred as C₁₈H₁₇BrClO.
• Key Structural Differences :
  • Bromine is part of an aromatic chlorophenyl group, contrasting with the aliphatic brominated oxolane in the target compound.
  • Contains a tetrahydrofuran ring but lacks the oxane backbone.
• Functional Implications :
  • Aromatic bromine enhances stability against hydrolysis compared to aliphatic bromine.
  • Likely higher metabolic resistance in biological systems due to aromatic substitution .

Comparison with Pharmaceutical Analogs

Empagliflozin ()

• Molecular Formula : C₂₃H₂₇ClO₇
• Structural Overlap :
  • Shares the oxane ring substituted with a hydroxymethyl group and complex ether linkages.
  • Differs in the substituent: Empagliflozin has a chlorophenyl group linked to an oxolane ring, whereas the target compound has a brominated oxolane.
• Functional Impact :
  • Chlorine in Empagliflozin enhances electronegativity and binding affinity to SGLT2 receptors, while bromine in the target compound may alter steric bulk and metabolic pathways .

Dapagliflozin ()

• Molecular Formula : C₂₁H₂₅ClO₆
• Key Differences :
  • Substituted with an ethoxyphenyl group instead of a brominated oxolane.
  • Lacks halogens on the heterocyclic rings.
• Physicochemical Contrasts :
  • Lower molecular weight (408.87 g/mol) and higher solubility due to the ethoxy group’s polarity .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent(s)	Bromine Position	Applications/Implications
4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane	C₉H₁₄BrO₃*	~273.12	Brominated oxolane-oxy-methyl	4th carbon of oxolane	Synthetic intermediate, potential drug precursor
4-(Bromomethyl)-4-methyloxane ()	C₇H₁₃BrO	193.08	Bromomethyl	Methyl group on oxane	Solvent, alkylating agent
Empagliflozin ()	C₂₃H₂₇ClO₇	482.91	Chlorophenyl-oxolane	N/A (chlorine present)	SGLT2 inhibitor for diabetes
IMP2 ()	C₁₈H₁₇BrClO*	~372.69	Bromochlorophenyl-tetrahydrofuran	Aromatic ring	Synthetic impurity

*Inferred from structural analysis.

Research Findings and Implications

• Reactivity : Bromine in aliphatic positions (e.g., target compound and 4-(bromomethyl)-4-methyloxane) increases susceptibility to nucleophilic substitution, whereas aromatic bromine (e.g., IMP2) enhances stability .
• Biological Activity : Halogen position critically impacts drug-receptor interactions. Chlorine in Empagliflozin optimizes SGLT2 binding, while bromine’s larger size may hinder fit or alter pharmacokinetics .
• Synthetic Utility: The target compound’s fused oxane-oxolane system could serve as a scaffold for novel pharmaceuticals, leveraging bromine as a leaving group or functional handle .

Biological Activity

4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane, also known as 4-[(4-bromooxolan-3-yl)oxy]oxane, is a chemical compound with the molecular formula C₉H₁₅BrO₃ and a molecular weight of 251.12 g/mol. This compound has garnered attention in various fields, including medicinal chemistry and biological research, due to its potential therapeutic applications and unique interactions with biological systems.

The synthesis of 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane typically involves bromination of oxolane derivatives. The compound's structure includes a bromine atom attached to an oxolane ring, which influences its reactivity and biological interactions.

Property	Value
Molecular Formula	C₉H₁₅BrO₃
Molecular Weight	251.12 g/mol
IUPAC Name	4-(4-bromooxolan-3-yl)oxyoxane
InChI	InChI=1S/C9H15BrO3/c10-8-5-12-6-9(8)13-7-1-3-11-4-2-7/h7-9H,1-6H2
Canonical SMILES	C1COCCC1OC2COCC2Br

The biological activity of 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane is primarily attributed to its ability to interact with various molecular targets within biological systems. The bromine atom and the oxolane ring structure play significant roles in its reactivity, influencing how it interacts with enzymes, receptors, and other cellular components.

Research indicates that compounds similar to 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane may act as inhibitors or modulators in biochemical pathways, potentially affecting processes such as signal transduction and metabolic regulation .

Biological Evaluation

Several studies have evaluated the biological activities of this compound, focusing on its potential anticancer properties and effects on cellular mechanisms. For instance, derivatives of oxolane compounds have shown varying degrees of cytotoxicity against different cancer cell lines.

Case Studies

• Anticancer Activity : A study assessed the cytotoxic effects of related oxolane derivatives on A549 lung cancer cells. The results indicated that certain derivatives exhibited significant growth inhibition, suggesting that structural modifications could enhance therapeutic efficacy .
• Antioxidant Properties : Another investigation focused on the antioxidant potential of similar compounds, revealing moderate activity compared to standard antioxidants like butylated hydroxyanisole (BHA). This suggests that while not primarily an antioxidant, the compound may contribute to oxidative stress modulation .

Comparative Analysis

To better understand the biological activity of 4-{[(4-Bromooxolan-3-yl)oxy]methyl}oxane, it is useful to compare it with structurally similar compounds:

Compound	Key Differences	Biological Activity
4-{[(4-Chlorooxolan-3-yl)oxy]methyl}oxane	Chlorine instead of bromine	Varies; often less reactive
4-{[(4-Fluorooxolan-3-yl)oxy]methyl}oxane	Fluorine atom present	Potentially increased stability
4-{[(4-Iodooxolan-3-yl)oxy]methyl}oxane	Iodine atom present	Increased reactivity

These comparisons highlight how variations in halogen substitution can influence both chemical reactivity and biological activity.